3-Methyl-1-butanethiol
3-Methyl-1-butanethiol
Isopentyl mercaptan, also known as 2-methyl-4-butanethiol or fema 3858, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Isopentyl mercaptan is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isopentyl mercaptan is primarily located in the membrane (predicted from logP). Isopentyl mercaptan is a glue and onion tasting compound that can be found in alcoholic beverages. This makes isopentyl mercaptan a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
541-31-1
VCID:
VC0042731
InChI:
InChI=1S/C5H12S/c1-5(2)3-4-6/h5-6H,3-4H2,1-2H3
SMILES:
CC(C)CCS
Molecular Formula:
C5H12S
Molecular Weight:
104.22 g/mol
3-Methyl-1-butanethiol
CAS No.: 541-31-1
Reference Standards
VCID: VC0042731
Molecular Formula: C5H12S
Molecular Weight: 104.22 g/mol
| CAS No. | 541-31-1 |
|---|---|
| Product Name | 3-Methyl-1-butanethiol |
| Molecular Formula | C5H12S |
| Molecular Weight | 104.22 g/mol |
| IUPAC Name | 3-methylbutane-1-thiol |
| Standard InChI | InChI=1S/C5H12S/c1-5(2)3-4-6/h5-6H,3-4H2,1-2H3 |
| Standard InChIKey | GIJGXNFNUUFEGH-UHFFFAOYSA-N |
| SMILES | CC(C)CCS |
| Canonical SMILES | CC(C)CCS |
| Boiling Point | 120.0 °C |
| Density | d204 0.84 0.831- 0.838 |
| Physical Description | colourless liquid with odour of onion or glue |
| Description | Isopentyl mercaptan, also known as 2-methyl-4-butanethiol or fema 3858, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Isopentyl mercaptan is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isopentyl mercaptan is primarily located in the membrane (predicted from logP). Isopentyl mercaptan is a glue and onion tasting compound that can be found in alcoholic beverages. This makes isopentyl mercaptan a potential biomarker for the consumption of this food product. |
| Solubility | soluble in oil and alcohol |
| Synonyms | 2-Methyl-4-butanethiol; 3-Methylbutanethiol; 3-Methylbutyl Mercaptan; Isoamyl Mercaptan; Isoamyl Sulfhydrate; Isopentanethiol; Isopentyl Mercaptan; Isopentylthiol; iso-Amyl Mercaptan |
| Vapor Pressure | 20.32 mmHg |
| PubChem Compound | 10925 |
| Last Modified | Nov 11 2021 |
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